2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H11N3OS3/c1-8-6-18-12(14-8)16-11(17)7-19-13-15-9-4-2-3-5-10(9)20-13/h2-6H,7H2,1H3,(H,14,16,17)
• InChI Key: USIHTTXTBGZRGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C13H11N3OS3
• Molecular Weight: 321.4 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide, also known as BTA-1, is a chemical compound that has been extensively studied for its potential therapeutic applications. BTA-1 belongs to a class of compounds known as benzothiazole derivatives, which have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. In

Scientific Research Applications

2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the anti-inflammatory properties of 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. Studies have shown that 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in both in vitro and in vivo models. 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has also been shown to reduce inflammation in animal models of arthritis and colitis.
Another area of research has focused on the anti-cancer properties of 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. Studies have shown that 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide can induce apoptosis, or programmed cell death, in cancer cells. 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has also been shown to inhibit the growth and metastasis of cancer cells in animal models of breast cancer and melanoma.

Mechanism of Action

The exact mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in inflammation and cancer. 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit the activity of nuclear factor-κB (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses. 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has also been shown to inhibit the activity of protein kinase B (AKT), a signaling pathway that is often upregulated in cancer cells.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has also been shown to improve cognitive function in animal models of traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its relatively low toxicity. 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to have low cytotoxicity in both in vitro and in vivo models. Another advantage is its stability in aqueous solutions, which allows for easy storage and handling.
One limitation of using 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experiments. Another limitation is its relatively low potency compared to other anti-inflammatory and anti-cancer compounds.

Future Directions

There are several future directions for research on 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. One area of research could focus on the development of more potent and selective derivatives of 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. Another area of research could focus on the use of 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide in combination with other anti-inflammatory and anti-cancer compounds to enhance its therapeutic effects. Finally, future research could explore the potential therapeutic applications of 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide in other areas, such as cardiovascular disease and autoimmune disorders.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide involves a multi-step process that begins with the reaction of 2-aminobenzenethiol with 2-bromoacetic acid to form 2-(1,3-benzothiazol-2-ylthio)acetic acid. This intermediate is then reacted with 4-methyl-2-thiazolamine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to yield 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. The overall yield of this process is typically around 50%.